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Compound of Interest

Compound Name: 3-(Bromomethyl)hexane

Cat. No.: B12311707

This guide provides comprehensive information for the safe handling and disposal of waste
containing 3-(Bromomethyl)hexane, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is crucial for ensuring laboratory
safety and environmental compliance.

Frequently Asked Questions (FAQSs)

Q1: What is 3-(Bromomethyl)hexane and what are its primary hazards?

Al: 3-(Bromomethyl)hexane (CAS No: 98429-67-5) is a halogenated organic compound.[1]
Its primary hazards, as identified in safety data sheets for similar brominated compounds,
include causing skin and serious eye irritation.[2][3][4] It may also cause respiratory irritation.[3]
[4] It is classified as a flammable liquid and vapor.[4][5]

Q2: What are the general principles for disposing of 3-(Bromomethyl)hexane waste?

A2: As a halogenated organic compound, 3-(Bromomethyl)hexane waste must be segregated
from non-halogenated waste streams.[6][7] Halogenated organic wastes are typically disposed
of via incineration at a licensed hazardous waste facility.[6][7] Under no circumstances should
this waste be disposed of down the drain or in regular trash.[8]

Q3: What personal protective equipment (PPE) is required when handling 3-
(Bromomethyl)hexane waste?
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A3: When handling 3-(Bromomethyl)hexane waste, it is mandatory to wear chemical safety
goggles or a face shield, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat or
other protective clothing.[2][9] All handling of open containers should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2]

Q4: Can | mix 3-(Bromomethyl)hexane waste with other organic solvents?

A4: You can mix 3-(Bromomethyl)hexane waste with other common halogenated solvents in a
designated "halogenated waste" container.[8] However, you must not mix it with non-
halogenated organic waste, as this will contaminate the entire container, necessitating the
more expensive and specialized disposal process required for halogenated compounds.[6]
Also, avoid mixing it with incompatible substances such as strong oxidizing agents, acids, or
bases.[5][8]

Q5: What should | do in case of a spill involving 3-(Bromomethyl)hexane?

A5: In the event of a spill, ensure the area is well-ventilated and restrict access.[2] Wearing
appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[2] Collect the
absorbed material into a suitable, labeled container for hazardous waste disposal.[2] Do not
use combustible materials to absorb the spill.

Troubleshooting Guides

Issue: The identity of a solvent waste container is unknown, and it may contain 3-
(Bromomethyl)hexane.

o Solution: Treat the unknown waste as halogenated waste to err on the side of caution. Label
the container as "Halogenated Waste" and list all possible components. Consult your
institution's Environmental Health and Safety (EHS) department for guidance on proper
disposal.

Issue: A small amount of 3-(Bromomethyl)hexane waste was accidentally mixed with non-
halogenated solvent waste.

e Solution: The entire container is now considered halogenated waste.[6] You must re-label the
container as "Halogenated Waste" and ensure it is disposed of according to the procedures
for this waste stream. Inform your EHS department of the situation.
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Issue: The designated halogenated waste container is full.

» Solution: Do not overfill waste containers. Seal the full container and request a pickup from
your institution's hazardous waste management service. Begin a new, properly labeled
halogenated waste container for any additional waste.

Data Presentation

Table 1. Chemical and Physical Properties of 3-(Bromomethyl)hexane

Property Value

Molecular Formula C7H15BIr[1]

Molecular Weight 179.10 g/mol [1]

CAS Number 98429-67-5[1]

Appearance Liquid (at standard conditions)
IUPAC Name 3-(bromomethyl)hexane[1]

Experimental Protocols

Protocol for Segregation and Temporary Storage of 3-(Bromomethyl)hexane Waste

o Container Selection: Obtain a designated and compatible hazardous waste container,
typically provided by your institution's EHS department. The container must be in good
condition with a secure, threaded cap.[8]

o Labeling: Before adding any waste, label the container clearly with "Halogenated Organic
Waste" and list "3-(Bromomethyl)hexane" as a constituent.[8] As other halogenated wastes
are added, their chemical names must also be included on the label.[8]

e Waste Collection: In a chemical fume hood, carefully decant the 3-(Bromomethyl)hexane
waste into the labeled container. Avoid splashing.

» Container Management: Keep the waste container closed at all times except when actively
adding waste.[8]
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o Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be cool, dry, well-ventilated, and away from sources of ignition and incompatible
materials.[2][5]

o Disposal Request: Once the container is full, or if it has been in storage for a period
approaching your institution's limit, contact your EHS department to arrange for professional
disposal.[10]

Mandatory Visualization
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Caption: Workflow for the safe disposal of 3-(Bromomethyl)hexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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